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Compound of Interest

Compound Name: Diacetylbiopterin

Cat. No.: B8821943

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides crucial safety and logistical
information for handling Diacetylbiopterin, a derivative of Biopterin. Due to the limited specific
toxicological data on Diacetylbiopterin, this guidance also incorporates safety information for
its parent compound, Biopterin, and the related compound, Diacetyl, to ensure a
comprehensive approach to safety.

Chemical and Physical Properties

A summary of the key quantitative data for Diacetylbiopterin and its related compounds is
presented below for easy comparison.
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Diacetylbiopterin

. Diacetyl (2,3- . .
Property (1',2'-O-diacetyl-L- . L-Biopterin
. . Butanedione)
biopterin)
CAS Number 62933-57-7[1][2][3][4] 431-03-8[5][6] 22150-76-1[7]
Molecular Formula C13H15N505[2][4] C4H602[5] C9H11N503[8]
Molecular Weight 321.29 g/mol [2] 86.09 g/mol 237.22 g/mol
Appearance Crystalline solid Yellow-green liquid[5] Off-white solid
N , 478.7455.0 °C _
Boiling Point ) 88 °C[5] Not available
(Predicted)[2]
- Soluble in DMSO and ) Very slightly soluble in
Solubility ] ] Soluble in water
dimethylformamide[9] water[8]
Storage Temperature -20°C[9] 2-8°C 2-8°C

Hazard Identification and Personal Protective Equipment

(PPE)

The primary hazards associated with Diacetylbiopterin are skin, eye, and respiratory irritation.

Diacetyl, a related compound, presents more severe hazards, including high flammability and

toxicity upon inhalation, which can lead to a serious lung disease known as bronchiolitis

obliterans ("popcorn lung").[10][11][12] Therefore, a cautious approach is necessary.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[13]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or chemical-resistant

suit should be worn to prevent skin contact.[13]

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator with organic vapor cartridges and particulate filters is required

to prevent inhalation.[14]
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Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.
1. Preparation and Engineering Controls:
Work in a well-ventilated area, preferably within a certified chemical fume hood.[14][15]
Ensure that an eyewash station and safety shower are readily accessible.[15]
Remove all potential ignition sources, as Diacetyl is highly flammable.[16]
. Handling the Compound:
Wear the appropriate PPE as specified above.
Avoid generating dust when handling the solid form.
If working with a solution, avoid creating aerosols.
Wash hands thoroughly after handling the material.[15]
. In Case of a Spill:
Evacuate the area and restrict access.
Wearing appropriate PPE, cover the spill with an absorbent material.
Collect the absorbed material into a sealed, labeled container for proper disposal.

Ventilate the area and clean the spill site thoroughly.

Disposal Plan

Proper disposal of Diacetylbiopterin and contaminated materials is essential to prevent
environmental contamination and ensure safety.

o Solid Waste: Collect solid Diacetylbiopterin waste and contaminated materials (e.g., gloves,
absorbent pads) in a clearly labeled, sealed container.
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e Liquid Waste: Collect liquid waste containing Diacetylbiopterin in a labeled, sealed, and
chemical-resistant container.

» Disposal Route: All waste must be disposed of as hazardous chemical waste in accordance
with local, state, and federal regulations. Contact your institution's Environmental Health and
Safety (EHS) department for specific guidance on disposal procedures. Do not dispose of
down the drain or in regular trash.

Visual Guidance: Workflow and Safety

To further clarify the procedural steps, the following diagrams illustrate the key workflows for
handling Diacetylbiopterin safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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